Cas no 1052271-58-5 ((3-bromo-2-pyridyl)methanamine;hydrochloride)

• Product Name: (3-bromo-2-pyridyl)methanamine;hydrochloride
• CAS No: 1052271-58-5
• MF: C₆H₈BrClN₂
• MW: 223.498119354248
• MDL: MFCD20923742
• CID: 4569942
• PubChem ID: 66759718
• Update Time: 2025-06-29

(3-bromo-2-pyridyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Bromopyridin-2-yl)methanamine hydrochloride
• DFRWZRLWBUCBJK-UHFFFAOYSA-N
• AK159137
• 2-(Aminomethyl)-3-bromopyridine hydrochloride
• (3-bromopyridin-2-yl)methanamine;hydrochloride
• 1-(3-bromopyridin-2-yl)methanamine hydrochloride
• (3-bromo-2-pyridyl)methanamine;hydrochloride
• (3-Bromopyridin-2-yl)methanaminehydrochloride
• AKOS024462852
• CS-0136640
• G70986
• CSB27158
• 1052271-58-5
• MFCD20923742
• SCHEMBL657974
• PS-11817
• SY215877
• SB79945
• EN300-299945
• (3-Bromo-2-pyridyl)methanamine Hydrochloride

• MDL： MFCD20923742
• Inchi： 1S/C6H7BrN2.ClH/c7-5-2-1-3-9-6(5)4-8;/h1-3H,4,8H2;1H
• InChI Key： DFRWZRLWBUCBJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CN.Cl

Computed Properties

• Exact Mass: 221.95594g/mol
• Monoisotopic Mass: 221.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

(3-bromo-2-pyridyl)methanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-bromo-2-pyridyl)methanamine;hydrochloride

Introduction to (3-Bromo-2-Pyridyl)methanamine; Hydrochloride (CAS No. 1052271-58-5)

(3-Bromo-2-pyridyl)methanamine; hydrochloride (CAS No. 1052271-58-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-bromopyridin-2-ylmethylamine hydrochloride, is a derivative of pyridine and is characterized by its unique structural features and chemical properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of (3-bromo-2-pyridyl)methanamine; hydrochloride is composed of a pyridine ring substituted with a bromine atom at the 3-position and an amino group at the 2-position, which is further derivatized as a hydrochloride salt. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The presence of the bromine atom introduces electrophilic reactivity, while the amino group provides nucleophilic character, making the compound a valuable intermediate in various synthetic pathways.

Synthesis of (3-bromo-2-pyridyl)methanamine; hydrochloride can be achieved through several methods. One common approach involves the reaction of 3-bromopyridine with formaldehyde and ammonia, followed by acidification to form the hydrochloride salt. Another method involves the reduction of 3-bromopyridine-2-carbaldehyde using sodium borohydride, followed by treatment with hydrochloric acid. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Recent research has focused on the biological activities of (3-bromo-2-pyridyl)methanamine; hydrochloride and its derivatives. Studies have shown that this compound exhibits potent antimicrobial properties against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. Additionally, (3-bromo-2-pyridyl)methanamine; hydrochloride has been investigated for its anti-inflammatory effects, with preliminary studies suggesting that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of pharmaceutical development, (3-bromo-2-pyridyl)methanamine; hydrochloride has shown promise as a lead compound for the development of new drugs targeting various diseases. For instance, its antimicrobial properties make it a potential candidate for treating drug-resistant infections, a growing concern in healthcare settings. Furthermore, its anti-inflammatory activity suggests potential applications in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

One notable area of research involves the use of (3-bromo-2-pyridyl)methanamine; hydrochloride as a ligand in metalloenzyme inhibitors. Metalloenzymes play crucial roles in various biological processes, and their dysregulation is associated with several diseases. By designing metalloenzyme inhibitors based on (3-bromo-2-pyridyl)methanamine; hydrochloride, researchers aim to develop novel therapeutic agents with high selectivity and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of (3-bromo-2-pyridyl)methanamine; hydrochloride and its derivatives in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of these compounds.

In conclusion, (3-bromo-2-pyridyl)methanamine; hydrochloride (CAS No. 1052271-58-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new drugs targeting infectious diseases, inflammatory disorders, and other conditions. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern medicine.